Cas no 2694747-51-6 (tert-butyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate)

• Product Name: tert-butyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate
• CAS No: 2694747-51-6
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 5614438
• PubChem ID: 165941922
• Update Time: 2025-10-28

tert-butyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[3-(methoxymethyl)oxetan-3-yl]methyl}carbamate
• EN300-33050527
• 2694747-51-6
• tert-butyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate

• Inchi： 1S/C11H21NO4/c1-10(2,3)16-9(13)12-5-11(6-14-4)7-15-8-11/h5-8H2,1-4H3,(H,12,13)
• InChI Key： TZXZTLLYMOWQDZ-UHFFFAOYSA-N
• SMILES： O1CC(COC)(CNC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate

Introduction to tert-butyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate (CAS No. 2694747-51-6)

tert-butyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate (CAS No. 2694747-51-6) is a versatile compound that has gained significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbamates and is characterized by its unique structural features, which include a tert-butyl group, an oxetane ring, and a methoxymethyl substituent. These structural elements contribute to its stability, reactivity, and potential biological activities.

The chemical structure of tert-butyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate can be represented as follows: the tert-butyl group is attached to the nitrogen atom of the carbamate moiety, while the oxetane ring is substituted with a methoxymethyl group at the 3-position. This combination of functional groups provides a robust platform for various chemical modifications and derivatizations, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. tert-butyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate has shown promise in this regard due to its ability to modulate key enzymes and receptors involved in various disease states. For instance, studies have demonstrated its potential as a prodrug precursor, where it can be metabolized in vivo to release active compounds with therapeutic effects.

One of the key areas of research involving tert-butyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate is its application in the treatment of neurodegenerative diseases. The oxetane ring, known for its high reactivity and stability, has been shown to enhance the bioavailability and brain penetration of drug molecules. This property makes it an attractive candidate for developing drugs that can effectively cross the blood-brain barrier and target neurological disorders such as Alzheimer's disease and Parkinson's disease.

Beyond neurodegenerative diseases, tert-butyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate has also been explored for its potential in cancer therapy. Research has indicated that this compound can be used as a scaffold for designing prodrugs that are selectively activated in tumor microenvironments. The tert-butyl group provides additional stability to the molecule, ensuring that it remains intact during systemic circulation and is only activated upon reaching the target site.

The synthetic accessibility of tert-butyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate further enhances its utility in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound on both small and large scales. One common approach involves the reaction of tert-butyl isocyanate with 3-(methoxymethyl)oxetan-3-ylmethanol, followed by purification steps to obtain the desired product with high purity.

In addition to its therapeutic applications, tert-butyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate has also found use in other areas of chemistry. For example, it serves as an important intermediate in the synthesis of polymers and materials with unique properties. The oxetane ring can be opened under controlled conditions to form polymer chains with tailored functionalities, making it a valuable building block in materials science.

The safety profile of tert-butyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in pharmaceutical formulations. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, tert-butyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate (CAS No. 2694747-51-6) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for developing novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and optimize its use in diverse scientific disciplines.